N-methyl-N-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]glycine

• IUPAC Name: 2-[methyl-[(3-oxo-4H-1,4-benzoxazin-6-yl)sulfonyl]amino]acetic acid
• InChI: InChI=1S/C11H12N2O6S/c1-13(5-11(15)16)20(17,18)7-2-3-9-8(4-7)12-10(14)6-19-9/h2-4H,5-6H2,1H3,(H,12,14)(H,15,16)
• InChI Key: QLVKEYNFSXCNAV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)S(=O)(=O)C1=CC2=C(C=C1)OCC(=O)N2
• Molecular Formula: C11H12N2O6S
• Molecular Weight: 300.29 g/mol

Description

N-methyl-N-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]glycine, also known as mesotrione, is a selective herbicide that is used to control weeds in crops such as corn, sorghum, and turfgrass. It was first introduced in the market in 2001 and has since gained widespread use due to its effectiveness and low toxicity. In

Mechanism of Action

Mesotrione works by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in the biosynthesis of carotenoids in plants. Carotenoids are important pigments that protect plants from oxidative stress and play a role in photosynthesis. Inhibition of HPPD leads to a buildup of toxic intermediates that ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
Mesotrione has been found to have a range of biochemical and physiological effects on plants. It has been shown to cause a reduction in chlorophyll content, as well as a decrease in the levels of antioxidants such as ascorbate and glutathione. Mesotrione has also been found to induce the production of reactive oxygen species (ROS), which can cause oxidative damage to plant cells.

Advantages and Limitations for Lab Experiments

Mesotrione has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of purity. It is also highly selective, meaning that it only affects plants that are susceptible to its mode of action. However, N-methyl-N-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]glycine can be expensive to produce, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on N-methyl-N-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]glycine. One area of interest is the development of new formulations that can improve its effectiveness and reduce its environmental impact. Another area of research is the identification of new targets for herbicidal compounds, which could lead to the development of new classes of herbicides. Finally, there is a need for further research on the long-term effects of N-methyl-N-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]glycine on non-target organisms and the environment.

Synthesis Methods

Mesotrione is synthesized through a multistep process that involves the reaction of 2-nitrobenzaldehyde with methylamine to form N-methyl-2-nitrobenzamide. This compound is then reacted with ethyl chloroformate to form N-methyl-N-[(2-nitrophenyl)carbamoyl]ethyl ester. The final step involves the reaction of this compound with sulfonyl chloride to form N-methyl-N-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)sulfonyl]glycine.

Scientific Research Applications

Mesotrione has been extensively studied for its herbicidal properties and its effects on non-target organisms. It has been found to be effective in controlling a wide range of weeds, including glyphosate-resistant weeds. Mesotrione has also been found to have low toxicity to mammals, birds, and aquatic organisms, making it an attractive option for weed control in environmentally sensitive areas.